Cas no 64434-31-7 (Benzeneacetic acid, 2-bromo-5-methoxy-4-(phenylmethoxy)-)

• Product Name: Benzeneacetic acid, 2-bromo-5-methoxy-4-(phenylmethoxy)-
• CAS No: 64434-31-7
• MF: C₁₆H₁₅BrO₄
• MW: 351.191904306412
• CID: 423865
• PubChem ID: 12626096
• Update Time: 2025-04-19

Benzeneacetic acid, 2-bromo-5-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-5-methoxy-4-(phenylmethoxy)-
• 2-(2-bromo-5-methoxy-4-phenylmethoxyphenyl)acetic acid
• DTXSID90504820
• [4-(Benzyloxy)-2-bromo-5-methoxyphenyl]acetic acid
• 64434-31-7

• Inchi： 1S/C16H15BrO4/c1-20-14-7-12(8-16(18)19)13(17)9-15(14)21-10-11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3,(H,18,19)
• InChI Key： XZINPGOAMJWJFD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)O)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.01535
• Monoisotopic Mass: 350.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76